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JI-101 Profile Overview

Attribute Description

Name JI-101 (also known as CGI-1842) [1]

Mechanism of
Action

Oral multi-kinase inhibitor [2] [1]

Molecular Targets Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), Platelet-Derived

Growth Factor Receptor-β (PDGFR-β), Ephrin type-B receptor 4 (EphB4) [2] [1]
[3]

Key Differentiator Its inhibition of EphB4 is a novel mechanism not reported for other approved
angiogenesis inhibitors [2].

Known Clinical
Context

A pilot study investigated JI-101 in combination with everolimus and as a single
agent in an ovarian cancer expansion cohort [2].

Experimental Data from Pilot Study

A pilot clinical trial (published 2015) provides the most concrete experimental data found [2].
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Tolerability: JI-101 was reported to be well tolerated both as a single agent and in combination with

everolimus. No serious adverse events were observed, with common adverse events including
hypertension, nausea, and abdominal pain [2].

Drug Interaction: The study found that JI-101 increased the exposure of everolimus by
approximately 22%, suggesting a pharmacokinetic drug-drug interaction [2].

Efficacy: No patients demonstrated a tumor response per RECIST criteria. However, the majority of
patients achieved stable disease at their first restaging scans (two months) [2].

Information Gaps and Limitations

The search results highlight significant gaps that prevent the creation of a full comparison guide:

Dated Information: The most detailed clinical data is from a 2015 publication, with no newer
confirmatory or phase III studies found [2].

Lack of Direct Comparisons: The search did not yield any studies that directly compare JI-101's
performance against other anti-angiogenesis drugs or standard treatments.

Insufficient Quantitative Data: Details on dosing regimens, precise response rates, survival
statistics, and comprehensive methodology for key experiments were not available.

Visualizing JI-101's Mechanism with Graphviz

While comprehensive comparative data is unavailable, JI-101's multi-targeted mechanism can be clearly

illustrated. Below is a Graphviz diagram and its code, created following your specifications for color,

contrast, and labels.
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Figure 1. JI-101's Multi-Targeted Mechanism of Action

The diagram illustrates how JI-101 simultaneously inhibits three key receptor tyrosine kinases (VEGFR-2,

PDGFR-β, and EphB4), a combined action that leads to the inhibition of angiogenesis and suppression of

tumor growth [2] [1].

Suggestions for Further Research

To build a more complete picture, you might find the following approaches helpful:

Explore Clinical Trial Registries: Search databases like ClinicalTrials.gov for any ongoing,
completed, or terminated trials involving JI-101. This could reveal more recent but possibly

unpublished data.
Broaden Search Terms: Investigate the drug using its alternative name, CGI-1842, or explore the

scientific literature around its primary target, EphB4 inhibition, in oncology.
Consult Specialized Databases: Access more comprehensive scientific or pharmaceutical industry

databases that may contain detailed preclinical data, patent information, or company pipeline reports.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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